Cas no 2694747-53-8 (benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate)

• Product Name: benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate
• CAS No: 2694747-53-8
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5615085
• PubChem ID: 165942135
• Update Time: 2025-10-25

benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}methyl)carbamate
• EN300-33050551
• 2694747-53-8
• benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate

• Inchi： 1S/C16H19N3O2/c20-16(21-12-13-4-2-1-3-5-13)18-10-14-6-7-15-17-8-9-19(15)11-14/h1-5,8-9,14H,6-7,10-12H2,(H,18,20)
• InChI Key： FXOMIPLTQFFLIE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1CN2C=CN=C2CC1)=O

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate

Professional Introduction to Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate (CAS No. 2694747-53-8)

Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2694747-53-8, represents a unique structural motif that combines the functionalities of benzyl and imidazo[1,2-apyridine] scaffolds with a carbamate linkage. The molecular architecture of this compound not only underscores its potential as a pharmacophore but also highlights its relevance in the development of novel therapeutic agents.

The core structure of Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate is characterized by the presence of an imidazo[1,2-apyridine] ring system, which is a well-documented scaffold in medicinal chemistry. This heterocyclic system is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in drug design. The imidazo[1,2-apyridine] moiety is particularly noteworthy for its role in several FDA-approved drugs, where it contributes to the binding affinity and selectivity of the compounds.

Recent advancements in the field of drug discovery have demonstrated the importance of hybrid molecules that integrate multiple pharmacophoric elements. Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate exemplifies this trend by combining the benzyl group with the imidazo[1,2-apyridine] core and a carbamate functional group. The benzyl moiety is often employed in pharmaceuticals for its stability and ease of modification, while the carbamate group introduces additional reactivity and potential for further derivatization.

In the context of contemporary research, Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate has been explored for its potential applications in addressing various therapeutic challenges. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The imidazo[1,2-apyridine] scaffold is particularly interesting because it can modulate multiple signaling pathways simultaneously, which is often required for effective therapeutic intervention.

The synthesis of Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The construction of the imidazo[1,2-apyridine] ring system typically requires multi-step processes involving cyclization reactions and functional group transformations. The introduction of the benzyl and carbamate groups further complicates the synthetic route but also enhances the compound's potential as a lead molecule.

One of the key aspects of working with Benzyl N-({5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}methyl)carbamate is understanding its physicochemical properties. These properties determine how the compound behaves in biological systems and influence its pharmacokinetic profile. Factors such as solubility、metabolic stability、and binding affinity are critical considerations when evaluating the therapeutic potential of this compound. Advanced computational methods are often employed to predict these properties before experimental validation.

Recent research has also focused on developing novel synthetic methodologies to improve the accessibility and scalability of Benzyl N-{(5 H , 6 H , 7 H , 8 H -imidazo [ 1 , 2 -a py rid ine -6 - y l ) m eth y l } car bam ate }. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic systems like imidazo[1,2-apyridine]. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological evaluation of Benzyl N-{(5 H , 6 H , 7 H , 8 H -imidazo [ 1 , 2 -a py rid ine -6 - y l ) m eth y l } car bam ate has revealed promising results in preclinical studies. The compound has shown potential as an inhibitor of enzymes involved in cancer progression and inflammatory responses. Additionally，its ability to interact with specific receptors has been explored for applications in central nervous system disorders. These findings underscore the importance of this compound as a candidate for further development into a therapeutic agent.

In conclusion，Benzyl N-{(5 H , 6 H , 7 H , 8 H -imidazo [ 1 , 2 -a py rid ine -6 - y l ) m eth y l } car bam ate (CAS No. 2694747-53-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features，combined with its demonstrated biological activity，make it a valuable asset in the search for novel therapeutics。As research continues to uncover new applications，this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.